Names and Identifiers
-
- Ursodeoxycholic acid
- 3A,7B-DIHYDROXY-5B-CHOLAN-24-OIC ACID
- 3ALPHA,7BETA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
- 3ALPHA, 7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
- 3ALPHA, 7BETA-DIOXYCHOLANIC ACID
- 5BETA-CHOLAN-24-OIC ACID-3ALPHA, 7BETA-DIOL
- 5BETA-CHOLANIC ACID-3ALPHA,7BETA-DIOL
- 6BETA-CHOLANIC ACID-3A,7BETA-DIOL
- (6-BETA)-CHOLANIC ACID-(3-ALPHA)-(7-BETA)-DIOL
- 7BETA-HYDROXYLITHOCHOLIC ACID
- UDCA
- UDCS
- URSODEOXYCHOLOC ACID
- 17-beta-(1-methyl-3-carboxypropyl)etiocholane-3-alpha,7-beta-diol
- 3,7-dihydroxy-,(3-alpha,5-beta,7-beta)-cholan-24-oicaci
- 3-alpha,7-beta-dihydroxy-5-beta-cholan-24-oicaci
- 5B-CHOLANIC ACID-3A,7A-DIOL
- URSODEOXYCHOLIC ACID(RG)
- (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3α,7β-Dihydroxy-5β-cholan-24-oic acid
- 3α,7β-Dihydroxy-5β-cholanic Acid
- 5β-Cholan-24-oic acid-3α,7β-diol
- 5β-Cholanic Acid-3α,7β-diol
- 7β-Hydroxylithocholic acid
- Urea
- URSODEOXYCHOLIC ACID ,EP5
- Tauroursodiol
- 3,7-Dihydroxycholan-24-oic acid
- 3alpha,7beta-Dihydroxy-6beta-cholan-24-oic acid
- Ursodiol
- urso
- Desol
- Urdes
- lyeton
- arsacol
- deursil
- ursacol
- Desocol
- Actigall
- Ursolvan
- Ursofalk
- Delursan
- Urso Forte
- Ursodesoxycholic acid
- Destolit
- Ursochol
- ursodeoxycholate
- Cholit-ursan
- Ursobilin
- Litursol
- Ursodamor
- Solutrat
- Peptarom
- Urso DS
- Ursosan
- Ursodexycholic Acid
- Urso 250
- 7-beta-Hydroxylithocholic acid
- Acido ursodeoxicolico
- Antigall
- Acido ursodeossicolico
- Acidum ursodeoxycholicum
- Acide ursodesoxycholique
- 3-alpha,7-beta-Dioxycho
- (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
- anthropodesoxycholic acid
- anthropodeoxycholic acid
- 3alpha,7alpha-Dihydroxy-5beta-cholanic acid
- (3beta,5beta,7alpha)-3,7-dihydroxycholan-24-oic acid
- isoursodeoxycholic acid
- 3-epi-chenodeoxycholic acid
- Chenodiol
- gallodesoxycholic acid
- Chenix
- CDCA
- (3alpha,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
- chenic acid
- 3beta,7beta-Dihydroxy-5beta-cholanoic acid
- 7alpha-hydroxylithocholic acid
- chenodeoxycholate
- 3beta,7beta-Dihydroxy-5beta-cholan-24-oic acid
- Isochenodeoxycholic acid
- 3-epichenodeoxycholic acid
- chenodeoxycholate(1-)
- 3beta,7alpha-Dihydroxy-5beta-cholanic acid
- Chenodeoxycholic acid
- chenodeoxycholate anion
- ISO-URSODEOXYCHOLIC ACID
- 3beta-chenodeoxycholic acid
-
- MDL： MFCD00003680
- Inchi： 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1
- InChI Key： RUDATBOHQWOJDD-UZVSRGJWSA-N
- SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
- BRN： 3219888
Computed Properties
-
- Exact Mass: 392.29300
- Monoisotopic Mass: 392.29265975 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 605
- Covalently-Bonded Unit Count: 1
-
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 77.8
- Molecular Weight: 392.6
Experimental Properties
-
- Color/Form: Powder
- Density: 0.9985 (rough estimate)
- Melting Point: 203-204 °C (lit.)
- Boiling Point: 547.1°C at 760 mmHg
- Flash Point: 9℃
- Refractive Index: 60.5 ° (C=2, EtOH)
- Solubility: ethanol: 50 mg/mL, clear
-
- Water Partition Coefficient: Almost insoluble
- PSA: 77.76000
- LogP: 4.47790
- Solubility: Soluble in ethanol, insoluble in chloroform; It is easily soluble in glacial acetic acid and soluble in sodium hydroxide test solution.
- Merck: 9889
- Specific Rotation: 60 º (c=2, EtOH)
- Color/Form: 500 μg/mL in methanol
